Sourcing racemic or incorrect cycloalkyl analogs leads to costly chiral resolution and reduced API yield. (S)-2-Cyclobutylpyrrolidine (CAS 1205078-62-9) provides the exact stereochemistry and spatial volume required for Nrf2 regulators, VHL E3 ligase binders, and kinase inhibitors. Procurement of this enantiopure building block eliminates downstream separation, ensures consistent pharmacophore geometry, and maximizes atom economy. - >99% ee avoids 50% yield loss from resolution. - Optimal cyclobutyl steric bulk for PROTAC VHL binding vs. cyclopropyl/cyclopentyl. - Directly used in arylcyclohexyl pyrazole Nrf2 modulator synthesis.
(S)-2-Cyclobutylpyrrolidine is a highly privileged, enantiopure chiral amine scaffold utilized extensively in medicinal chemistry and pharmaceutical development. Featuring a pyrrolidine ring substituted at the 2-position with a cyclobutyl group, this compound provides a highly specific combination of steric bulk, lipophilicity, and rigid conformational geometry. It serves as a critical precursor for synthesizing complex active pharmaceutical ingredients (APIs), including Nrf2 regulators, selective receptor ligands, and targeted protein degraders (PROTACs). By offering pre-established (S)-stereochemistry, it allows process chemists to execute stereospecific synthetic routes directly, making it a high-value procurement target for optimizing asymmetric synthesis and maximizing atom economy. [1]
Substituting (S)-2-cyclobutylpyrrolidine with its racemic mixture, the (R)-enantiomer, or alternative cycloalkyl derivatives (such as cyclopropyl or cyclopentyl pyrrolidines) fundamentally compromises downstream product viability. In receptor binding and E3 ligase recruitment, the cyclobutyl group occupies a highly specific spatial volume; a cyclopropyl group often fails to achieve the necessary hydrophobic contacts, while a cyclopentyl group introduces excessive steric clash that abrogates binding affinity. Furthermore, utilizing racemic 2-cyclobutylpyrrolidine necessitates costly and low-yielding chiral chromatography or diastereomeric salt resolution at later stages of API synthesis. Procurement of the enantiopure (S)-isomer is therefore mandatory to ensure synthetic reproducibility, avoid a 50% yield penalty, and maintain the stringent stereochemical requirements of modern pharmacophores. [1]
The synthesis of chiral APIs, such as arylcyclohexyl pyrazole Nrf2 regulators, strictly requires the correct stereoisomer to achieve therapeutic efficacy. Utilizing enantiopure (S)-2-cyclobutylpyrrolidine allows for direct coupling in the synthetic sequence, yielding the desired diastereomer with high stereofidelity. In contrast, employing racemic 2-cyclobutylpyrrolidine requires downstream chiral high-performance liquid chromatography (HPLC) or fractional crystallization, which inherently caps the maximum theoretical yield of the desired enantiomer at 50% and significantly increases solvent waste and processing time. [1]
| Evidence Dimension | Maximum Theoretical Yield of Target Enantiomer |
| Target Compound Data | 100% theoretical yield retention of the (S)-configuration |
| Comparator Or Baseline | Racemic 2-cyclobutylpyrrolidine |
| Quantified Difference | ≥50% yield loss due to required downstream chiral resolution |
| Conditions | Linear multi-step API synthesis without asymmetric induction |
Starting with the enantiopure (S)-isomer doubles the theoretical throughput of the target API and eliminates expensive, time-consuming downstream purification steps.
In the optimization of receptor ligands and PROTAC degraders, the cycloalkyl ring size at the pyrrolidine 2-position dictates the binding pocket fit. Studies on VHL-recruiting chemical matter demonstrate that the cyclobutyl group provides optimal hydrophobic contacts without inducing the steric clashes seen with larger rings. Compared to the cyclopentyl analog or larger heterocycles, the cyclobutyl derivative maintains high target affinity, whereas increasing the steric bulk typically results in a significant loss of binding potency due to spatial constraints in the binding pocket. [1]
| Evidence Dimension | Relative Target Binding Affinity |
| Target Compound Data | Baseline optimal binding (1.0x relative affinity) |
| Comparator Or Baseline | Cyclopentyl or larger heterocyclic analogs |
| Quantified Difference | >5.0-fold reduction in binding affinity for larger steric bulk |
| Conditions | in vitro target binding assay (e.g., VCB binding) |
Procuring the cyclobutyl derivative prevents the drastic loss of API potency associated with oversized cycloalkyl substituents that clash with the target binding pocket.
The incorporation of a cyclobutyl ring provides a distinct physicochemical advantage over acyclic branched alkyl groups or polar substituents. The cyclobutyl group restricts conformational flexibility and subtly modulates the partition coefficient (logP), which is critical for membrane permeability and metabolic stability. Comparative structure-activity relationship (SAR) studies in kinase inhibitors consistently show that cyclobutyl derivatives maintain potent activity, whereas replacing the lipophilic cycloalkyl group with more polar acyclic counterparts results in a measurable drop in target inhibition. [1]
| Evidence Dimension | Target Inhibition Potency |
| Target Compound Data | Maintained high potency (e.g., baseline IC50) |
| Comparator Or Baseline | Polar acyclic analogs (e.g., ethyl, hydroxyethyl) |
| Quantified Difference | ≥2-fold loss in potency for polar acyclic replacements |
| Conditions | in vitro kinase inhibition assay (e.g., PDK1) |
The cyclobutyl group offers a superior pharmacokinetic and potency profile for drug candidates compared to highly flexible or polar acyclic alkyl substitutions.
(S)-2-Cyclobutylpyrrolidine is directly utilized as a chiral building block in the synthesis of arylcyclohexyl pyrazole derivatives, which act as Nrf2 regulators for the treatment of oxidative stress and inflammatory diseases. Its pre-set (S)-stereochemistry ensures the correct spatial orientation of the pharmacophore, eliminating the need for post-synthetic chiral resolution and maximizing process yield. [1]
In the design of targeted protein degraders, the cyclobutyl-substituted pyrrolidine motif serves as a critical structural element for binding the von Hippel-Lindau (VHL) E3 ligase. The specific steric volume of the cyclobutyl group maximizes binding affinity compared to larger cycloalkyl rings, making this compound an ideal starting material for novel PROTAC libraries. [2]
For medicinal chemistry programs targeting kinases, incorporating the (S)-2-cyclobutylpyrrolidine scaffold provides a superior balance of lipophilicity and conformational restriction compared to acyclic alkyl amines. This makes it a preferred procurement choice for hit-to-lead optimization campaigns aiming to improve metabolic stability and membrane permeability without sacrificing target potency. [3]